Cas no 866954-88-3 (Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)-)

• Product Name: Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)-
• CAS No: 866954-88-3
• MF: C₈HCl₄F₃O₂
• MW: 327.899549245834
• MDL: MFCD29066609
• CID: 1863300
• PubChem ID: 58967130
• Update Time: 2025-11-01

Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)-
• MFCD29066609
• 866954-88-3
• SCHEMBL5523796
• 2,4,5-trifluoro-3-(trichloromethoxy)benzoyl chloride

• MDL： MFCD29066609
• Inchi： 1S/C8HCl4F3O2/c9-7(16)2-1-3(13)5(15)6(4(2)14)17-8(10,11)12/h1H
• InChI Key： GCKARBOKSWMFMW-UHFFFAOYSA-N
• SMILES： ClC(OC1C(=C(C=C(C(=O)Cl)C=1F)F)F)(Cl)Cl

Computed Properties

• Exact Mass: 327.865324Da
• Monoisotopic Mass: 325.868275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)-

Benzoyl Chloride, 2,4,5-Trifluoro-3-(Trichloromethoxy)- (CAS No. 866954-88-3): An Overview and Applications in Modern Chemistry

Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- (CAS No. 866954-88-3) is a specialized chemical compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its complex molecular structure, which includes a benzoyl chloride moiety, multiple fluorine atoms, and a trichloromethoxy group. These features contribute to its reactivity and versatility in chemical synthesis and drug development.

The molecular formula of Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- is C₉H₂Cl₄F₃O₂, and its molecular weight is approximately 330.4 g/mol. The compound is a colorless liquid with a characteristic odor and is highly reactive due to the presence of the chlorine and fluorine atoms. Its reactivity makes it an excellent starting material for the synthesis of various organic compounds, particularly those requiring high levels of fluorination or chlorination.

In the realm of pharmaceutical research, Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- has shown promise as an intermediate in the synthesis of novel drugs. Fluorinated compounds are known for their enhanced biological activity and metabolic stability, making them valuable in the development of new therapeutic agents. Recent studies have explored the use of this compound in the synthesis of antiviral and anticancer drugs, where its unique structure can contribute to improved pharmacological properties.

The synthesis of Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,4,5-trifluorobenzoic acid with phosphorus trichloride to form the corresponding acid chloride, followed by the introduction of the trichloromethoxy group through a substitution reaction. This process requires precise temperature control and the use of appropriate solvents to optimize the reaction conditions.

The physical properties of Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- are also noteworthy. It has a boiling point of around 180°C at atmospheric pressure and is soluble in common organic solvents such as dichloromethane and acetone. These properties make it suitable for use in various chemical processes and reactions where solubility and thermal stability are important considerations.

In addition to its applications in pharmaceuticals, Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- has found use in other areas of chemistry. For example, it can be used as a reagent in organic synthesis for the introduction of fluorine or chlorine atoms into organic molecules. This capability is particularly useful in the development of new materials with enhanced properties, such as polymers with improved thermal stability or electronic devices with better performance characteristics.

The environmental impact of Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- is an important consideration in its use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers are also exploring ways to develop more sustainable synthetic routes for this compound to reduce its environmental footprint.

In conclusion, Benzoyl chloride, 2,4,5-trifluoro-3-(trichloromethoxy)- (CAS No. 866954-88-3) is a versatile and valuable chemical compound with a wide range of applications in modern chemistry and pharmaceuticals. Its unique molecular structure and reactivity make it an important intermediate in the synthesis of novel drugs and materials. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in the scientific community.